Cas no 80727-29-3 (5-(methylsulfanyl)pent-1-en-3-one)

• Product Name: 5-(methylsulfanyl)pent-1-en-3-one
• CAS No: 80727-29-3
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 5796955
• PubChem ID: 12751300
• Update Time: 2024-03-01

5-(methylsulfanyl)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 5-(methylthio)-
• 5-(methylsulfanyl)pent-1-en-3-one

• Inchi： 1S/C6H10OS/c1-3-6(7)4-5-8-2/h3H,1,4-5H2,2H3
• InChI Key： AFYWLLMZJBVLEM-UHFFFAOYSA-N
• SMILES： C=CC(=O)CCSC

Computed Properties

• Exact Mass: 130.04523611g/mol
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 87-88 °C(Press: 15 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds